Cas no 1781447-52-6 (3-(3,3-Dimethylazetidin-2-yl)pyridine)

• Product Name: 3-(3,3-Dimethylazetidin-2-yl)pyridine
• CAS No: 1781447-52-6
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD28954281
• CID: 4613647
• PubChem ID: 66608888
• Update Time: 2025-05-25

3-(3,3-Dimethylazetidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylazetidin-2-yl)pyridine
• Z2182115562
• 3-(3,3-Dimethylazetidin-2-yl)pyridine

• MDL： MFCD28954281
• Inchi： 1S/C10H14N2/c1-10(2)7-12-9(10)8-4-3-5-11-6-8/h3-6,9,12H,7H2,1-2H3
• InChI Key： OXXJANOVAFHSPQ-UHFFFAOYSA-N
• SMILES： N1CC(C)(C)C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 162.116
• Monoisotopic Mass: 162.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.9

Additional information on 3-(3,3-Dimethylazetidin-2-yl)pyridine

Comprehensive Overview of 3-(3,3-Dimethylazetidin-2-yl)pyridine (CAS No. 1781447-52-6): Properties, Applications, and Industry Insights

3-(3,3-Dimethylazetidin-2-yl)pyridine (CAS No. 1781447-52-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine ring with a 3,3-dimethylazetidine moiety, offering a versatile scaffold for drug discovery. Its molecular formula and precise stereochemistry make it a valuable intermediate in the synthesis of bioactive molecules targeting neurological and metabolic disorders.

Recent studies highlight the growing demand for azetidine-containing compounds like 3-(3,3-Dimethylazetidin-2-yl)pyridine, driven by their enhanced metabolic stability and bioavailability compared to traditional piperidine analogs. Researchers are particularly interested in its potential as a ligand for nicotinic acetylcholine receptors (nAChRs), a hot topic in neurodegenerative disease therapeutics. The compound’s low toxicity profile and high selectivity align with the industry’s shift toward safer, more targeted therapies.

From a synthetic chemistry perspective, CAS No. 1781447-52-6 exemplifies modern trends in green chemistry and atom-economical synthesis. Its production often involves catalytic asymmetric methods, reducing waste and energy consumption—a key concern for environmentally conscious manufacturers. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for quality control, ensuring compliance with stringent regulatory standards like ICH guidelines.

The agrochemical sector also explores derivatives of 3-(3,3-Dimethylazetidin-2-yl)pyridine for developing next-generation crop protection agents. Its structural rigidity and hydrogen-bonding capacity enhance interactions with biological targets, addressing resistance issues in pest management. This dual applicability in pharma and agro sectors positions the compound as a high-value intermediate in global markets.

Emerging applications include its use in metal-organic frameworks (MOFs) for catalytic processes and fluorescence probes in diagnostic imaging. These innovations respond to the rising demand for multifunctional materials in renewable energy and medical diagnostics. Patent analyses reveal a steady increase in filings involving this scaffold, underscoring its commercial potential.

For researchers sourcing 3-(3,3-Dimethylazetidin-2-yl)pyridine, factors like enantiomeric purity and scalable synthesis routes are frequently searched topics. Suppliers now emphasize cGMP-compliant production and custom synthesis services to meet diverse R&D needs. Storage recommendations typically advise inert atmospheres and low temperatures to preserve stability, reflecting best practices for nitrogen-containing heterocycles.

In conclusion, CAS No. 1781447-52-6 represents a convergence of cutting-edge science and industrial utility. Its role in addressing challenges like drug resistance and sustainable manufacturing ensures continued relevance. As AI-driven molecular design accelerates, compounds with such privileged structures will remain pivotal in unlocking novel therapeutic and technological breakthroughs.